Cas no 25268-06-8 (3-(3-methylphenoxy)propanenitrile)

3-(3-methylphenoxy)propanenitrile structure
25268-06-8 structure
Product Name:3-(3-methylphenoxy)propanenitrile
CAS No:25268-06-8
MF:C10H11NO
MW:161.200442552567
MDL:MFCD03147270
CID:1422021
PubChem ID:13182729
Update Time:2025-07-30

3-(3-methylphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3-(3-methylphenoxy)-
    • 3-(3-methylphenoxy)propanenitrile
    • EN300-16181
    • MFCD03147270
    • AKOS000206651
    • NS-01265
    • G34123
    • SCHEMBL3728565
    • 25268-06-8
    • NPGQPPJEJMSLCU-UHFFFAOYSA-N
    • DTXSID30525377
    • 3-(3-methyl-phenoxy)-propionitrile
    • MDL: MFCD03147270
    • Inchi: 1S/C10H11NO/c1-9-4-2-5-10(8-9)12-7-3-6-11/h2,4-5,8H,3,7H2,1H3
    • InChI Key: NPGQPPJEJMSLCU-UHFFFAOYSA-N
    • SMILES: O(CCC#N)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 161.08413
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02

3-(3-methylphenoxy)propanenitrile Pricemore >>

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